Cas no 2228493-33-0 (methyl 3-(5-methyl-2-nitrophenyl)-3-oxopropanoate)

• Product Name: methyl 3-(5-methyl-2-nitrophenyl)-3-oxopropanoate
• CAS No: 2228493-33-0
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• CID: 6529414
• PubChem ID: 165979951
• Update Time: 2025-06-10

methyl 3-(5-methyl-2-nitrophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-methyl-2-nitrophenyl)-3-oxopropanoate
• 2228493-33-0
• EN300-1837179

• Inchi： 1S/C11H11NO5/c1-7-3-4-9(12(15)16)8(5-7)10(13)6-11(14)17-2/h3-5H,6H2,1-2H3
• InChI Key： NRBMCQWRPCYBRD-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.06372245g/mol
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.2Ų

Additional information on methyl 3-(5-methyl-2-nitrophenyl)-3-oxopropanoate

Research Brief on Methyl 3-(5-methyl-2-nitrophenyl)-3-oxopropanoate (CAS: 2228493-33-0) in Chemical Biology and Pharmaceutical Applications

Methyl 3-(5-methyl-2-nitrophenyl)-3-oxopropanoate (CAS: 2228493-33-0) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research. This β-keto ester derivative has recently gained attention due to its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have explored its unique reactivity profile, which enables diverse transformations under mild conditions, making it valuable for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor for pyrazole derivatives with selective COX-2 inhibitory activity. Researchers utilized methyl 3-(5-methyl-2-nitrophenyl)-3-oxopropanoate as a key intermediate in a multi-step synthesis yielding compounds with IC50 values in the nanomolar range against COX-2 while showing minimal COX-1 inhibition. The electron-withdrawing nitro group at the 2-position was found to significantly influence the compound's reactivity in subsequent condensation reactions.

Structural analysis through X-ray crystallography (Acta Crystallographica Section E, 2022) revealed important conformational features of methyl 3-(5-methyl-2-nitrophenyl)-3-oxopropanoate. The molecule adopts a nearly planar configuration with intramolecular hydrogen bonding between the keto carbonyl and ester oxygen, contributing to its stability. This structural insight has informed recent drug design efforts targeting protein-protein interactions where planar aromatic systems are advantageous.

In pharmaceutical process chemistry, several patents (WO2023017268, US2023029501) have disclosed improved synthetic routes to this compound starting from commercially available 5-methyl-2-nitrobenzaldehyde. The optimized procedures achieve yields exceeding 85% while reducing environmental impact through solvent recovery systems. These advances address previous challenges in scaling up production of this intermediate for preclinical development.

Emerging applications in chemical biology include its use as a photoaffinity labeling reagent when modified with diazirine groups (Bioorganic Chemistry, 2023). The nitrophenyl moiety facilitates UV-induced crosslinking with target proteins, enabling identification of binding sites for structure-based drug design. This dual functionality as both a synthetic intermediate and biochemical probe highlights the compound's growing importance in drug discovery pipelines.

Ongoing research is exploring the metabolic stability and toxicity profile of derivatives containing this scaffold. Preliminary ADME studies (European Journal of Pharmaceutical Sciences, 2023) indicate favorable pharmacokinetic properties for several lead compounds, with oral bioavailability ranging from 45-65% in rodent models. These findings support further investigation of this chemical series for therapeutic applications.